Cas no 898782-59-7 (3-Bromo-4'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Bromo-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-59-7
• MF: C₁₈H₁₈BrNOS
• MW: 376.310622692108
• MDL: MFCD03841737
• CID: 871652
• PubChem ID: 24724512
• Update Time: 2025-04-19

3-Bromo-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 3-BROMO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 3-BROMO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 898782-59-7
• MFCD03841737
• AKOS016020173
• (3-Bromophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• DTXSID70642911
• 3-Bromo-4'-thiomorpholinomethyl benzophenone

• MDL： MFCD03841737
• Inchi： 1S/C18H18BrNOS/c19-17-3-1-2-16(12-17)18(21)15-6-4-14(5-7-15)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
• InChI Key： KQCMEQKHEUBUJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 375.02900
• Monoisotopic Mass: 375.02925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.16680